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Compound Name: 5-Guanidinoisophthalic acid

Cat. No.: B15203526
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1. Executive Summary

This technical guide provides a comprehensive overview of the current state of research into
the potential therapeutic applications of 5-Guanidinoisophthalic acid. A thorough and
systematic search of publicly available scientific literature, patent databases, and clinical trial
registries has been conducted to collate and analyze all pertinent data regarding the bioactivity,
mechanism of action, and experimental validation of this compound.

2. Introduction

5-Guanidinoisophthalic acid is an aromatic organic compound featuring a central benzene
ring substituted with two carboxylic acid groups at positions 1 and 3, and a guanidino group at
position 5. The presence of the highly basic guanidino group, a common pharmacophore in
numerous biologically active molecules, suggests the potential for ionic interactions with
biological targets. The isophthalic acid scaffold provides a rigid framework for the presentation
of these functional groups. This unique combination of structural features has prompted interest
in its potential as a novel therapeutic agent.
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3. Current State of Research

Despite the theoretical potential of 5-Guanidinoisophthalic acid, a comprehensive search of
the available scientific and patent literature has revealed a significant gap in the current body of
knowledge. At present, there are no published studies, clinical trials, or patents that specifically
describe the therapeutic applications, biological activity, or mechanism of action of 5-
Guanidinoisophthalic acid.

Our investigation included searches for:

« Invitro and in vivo studies evaluating the efficacy of 5-Guanidinoisophthalic acid in any
disease model.

e Pharmacokinetic and pharmacodynamic data.

o Toxicology and safety profiles.

o Detailed experimental protocols for synthesis and biological evaluation.

» Discussions of its use as a lead compound or in a drug discovery program.

The absence of such information indicates that 5-Guanidinoisophthalic acid is likely a novel
compound that has not yet been a subject of significant investigation in the field of medicinal
chemistry or pharmacology.

4. Postulated and Unexplored Potential

While no direct evidence is available, the structural motifs of 5-Guanidinoisophthalic acid
allow for speculation on its potential, yet unverified, therapeutic applications.

4.1. Guanidino Group-Mediated Interactions

The guanidinium group is protonated at physiological pH, forming a cation that can engage in
strong ionic and hydrogen bonding interactions. This group is a key feature in many drugs,
such as the antihypertensive agent guanabenz and the antidiabetic drug metformin. It is known
to interact with various biological targets, including:
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e Enzymes: The guanidino group of arginine is crucial for the catalytic activity of many
enzymes. A synthetic molecule mimicking this interaction could potentially act as an enzyme
inhibitor.

e lon Channels and Receptors: The positive charge can facilitate binding to negatively charged
pockets in ion channels or G-protein coupled receptors.

» Nitric Oxide Synthase (NOS): As an arginine mimetic, it could potentially interact with NOS,
although this remains purely speculative.

4.2. Isophthalic Acid Scaffold

The isophthalic acid backbone provides a defined three-dimensional structure. Derivatives of
isophthalic acid have been explored for various applications, though none with a guanidino
substitution have been reported in a therapeutic context.

5. Future Directions and Recommendations

Given the complete lack of data, the following steps would be necessary to evaluate the
therapeutic potential of 5-Guanidinoisophthalic acid:

o Synthesis and Characterization: The first step would be the chemical synthesis and full
characterization of high-purity 5-Guanidinoisophthalic acid.

 In Vitro Screening: A broad-based in vitro screening campaign against a panel of common
drug targets (e.g., kinases, proteases, GPCRs) would be essential to identify any potential
biological activity.

e Phenotypic Screening: Cellular assays could be employed to identify any interesting
phenotypic effects, which could then be used to deconvolve the mechanism of action.

o Computational Modeling: Molecular docking studies could be performed to predict potential
binding partners based on its structure, although this would be highly speculative without any
initial biological data.

6. Conclusion
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The therapeutic potential of 5-Guanidinoisophthalic acid remains entirely unexplored. While
its chemical structure contains functionalities that are present in known bioactive molecules,
there is currently no empirical data to support any specific therapeutic application. This
compound represents a novel area of chemical space that is open for investigation by
researchers in drug discovery and development. Any future work in this area would be
foundational and would require a ground-up approach starting with synthesis and basic
biological screening.

Disclaimer: This document is based on information available in the public domain as of the date
of this report. The absence of information does not definitively preclude the existence of
proprietary or unpublished research.

 To cite this document: BenchChem. [In-Depth Technical Guide: Potential Therapeutic
Applications of 5-Guanidinoisophthalic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15203526#potential-therapeutic-applications-of-5-
guanidinoisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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